Cas no 933751-61-2 (2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid)

• Product Name: 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid
• CAS No: 933751-61-2
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD09746238
• CID: 999694
• PubChem ID: 25219132
• Update Time: 2025-06-09

2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUOROPHENYL)-5-METHYL-3H-IMIDAZOLE-4-CARBOXYLIC ACID
• 2-(4-Fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic acid
• AT10917
• 2-(4-Fluorophenyl)-4-methyl-1H-imidazole-5-carboxylic acid
• 2-(4-FLUOROPHENYL)-5-METHYL-3H-IMIDAZOLE-4-CARBOXYLICACID
• MFCD09746238
• BRD-K33772645-001-01-9
• MFCD11053198
• CS-0315372
• AKOS022668765
• BB 0240657
• 2-(4-Fluoro-phenyl)-5-methyl-1H-imidazole-4-carboxylic acid
• 933751-61-2
• LS-01422
• 2-(4-Fluoro-phenyl)-5-methyl-1H-imidazole-4 -carboxylic acid
• SY082848
• AMY27274
• AKOS000303038
• 2-(4-Fluorophenyl)-4-methyl-1H-imidazole-5-carboxylicacid
• DTXSID20649197
• STK500782
• ALBB-003976
• 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid

• MDL： MFCD09746238
• Inchi： 1S/C11H9FN2O2/c1-6-9(11(15)16)14-10(13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： AYKZOQRXUFLNNK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C(=O)O)=C(C)N1

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 276.7±20.0 °C at 760 mmHg
• Flash Point: 121.1±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid

Recent Advances in the Study of 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid (CAS: 933751-61-2)

The compound 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid (CAS: 933751-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core and fluorophenyl substituent, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a modulator of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid exhibits selective inhibition against cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory potency, highlighting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's anticancer potential. A preprint article from BioRxiv (2024) reported that 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-3. The study employed flow cytometry and Western blotting to validate these findings, suggesting that the compound could serve as a scaffold for designing targeted cancer therapies.

Another significant advancement involves the optimization of synthetic routes for 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid. A recent publication in Organic Process Research & Development (2024) detailed a scalable and cost-effective synthesis method using microwave-assisted reactions. This approach not only improved yield but also reduced the environmental impact compared to traditional methods, making the compound more accessible for further research and development.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. However, the growing body of research underscores the importance of 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid as a versatile and valuable molecule in drug discovery.

In conclusion, recent studies on 2-(4-fluorophenyl)-5-methyl-1H-imidazole-4-carboxylic Acid (CAS: 933751-61-2) have expanded our understanding of its therapeutic potential and synthetic accessibility. Continued research efforts are expected to further elucidate its mechanisms and optimize its properties, paving the way for its eventual application in medicine.